Cyclopropyl(4-(6-(p-tolyl)pyridazin-3-yl)piperazin-1-yl)methanone

• IUPAC Name: cyclopropyl-[4-[6-(4-methylphenyl)pyridazin-3-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C19H22N4O/c1-14-2-4-15(5-3-14)17-8-9-18(21-20-17)22-10-12-23(13-11-22)19(24)16-6-7-16/h2-5,8-9,16H,6-7,10-13H2,1H3
• InChI Key: ZNOLJZONUWTDEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4CC4
• Molecular Formula: C19H22N4O
• Molecular Weight: 322.4 g/mol
• CAS No.: 1021035-29-9

Description

Cyclopropyl(4-(6-(p-tolyl)pyridazin-3-yl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C19H22N4O and its molecular weight is 322.412. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antituberculosis Activities

Research into cyclopropyl(4-(6-(p-tolyl)pyridazin-3-yl)piperazin-1-yl)methanone derivatives has revealed significant potential in the fields of anticancer and antituberculosis therapies. A study focused on synthesizing derivatives of 1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone demonstrated in vitro anticancer activity against human breast cancer cell lines and significant antituberculosis activity. This research suggests the potential of these compounds as therapeutic agents against both tuberculosis and certain cancers, with some compounds exhibiting dual anticancer and antituberculosis activities (Mallikarjuna, Padmashali, & Sandeep, 2014).

Novel Syntheses and Chemical Properties

Further studies have explored the novel syntheses and chemical properties of related pyridazine and pyridazinone derivatives. For instance, the synthesis of novel thieno[2,3-c]pyridazine and phthalazine derivatives through various chemical reactions demonstrates the versatility and potential of cyclopropyl and pyridazine derivatives in creating compounds with possibly useful biological activities (Gaby et al., 2003). These syntheses contribute to the chemical diversity of potential pharmaceuticals and could lead to new treatments.

Antimicrobial Activity

Another dimension of research has explored the antimicrobial activities of new pyridine derivatives, including those related to the this compound structure. Synthesis of derivatives incorporating piperazine and benzothiazole groups has shown variable and modest activity against investigated strains of bacteria and fungi, indicating potential for development into antimicrobial agents (Patel, Agravat, & Shaikh, 2011).